Cas no 61871-70-3 (3-Hexanone, 1,6-bis(3,4-dimethoxyphenyl)-4-hydroxy-)

• Product Name: 3-Hexanone, 1,6-bis(3,4-dimethoxyphenyl)-4-hydroxy-
• CAS No: 61871-70-3
• MF: C₂₂H₂₈O₆
• MW: 388.454127311707
• CID: 464080
• PubChem ID: 71391513
• Update Time: 2025-04-19

3-Hexanone, 1,6-bis(3,4-dimethoxyphenyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 1,6-bis(3,4-dimethoxyphenyl)-4-hydroxy-
• 1,6-bis(3,4-dimethoxyphenyl)-4-hydroxyhexan-3-one
• DTXSID00813359
• 61871-70-3

• Inchi： 1S/C22H28O6/c1-25-19-11-7-15(13-21(19)27-3)5-9-17(23)18(24)10-6-16-8-12-20(26-2)22(14-16)28-4/h7-8,11-14,17,23H,5-6,9-10H2,1-4H3
• InChI Key： FJUVWQKDKHPIPT-UHFFFAOYSA-N
• SMILES： OC(C(CCC1C=CC(=C(C=1)OC)OC)=O)CCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 388.18864
• Monoisotopic Mass: 388.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.22